Sildenafil-d5

• Molecular Formula: C22H30N6O4S
• Molecular Weight: 479.6 g/mol
• InChI: InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)/i2D3,6D2
• InChIKey: BNRNXUUZRGQAQC-QKLSXCJMSA-N

Sildenafil-d5 Deuterated PDE5 Inhibitor Overview

Sildenafil-d5 (UK-92480-d5) is a stable isotopically labeled analog of the PDE5 inhibitor Sildenafil, in which five hydrogen atoms on the ethoxy-piperazine sulfonyl moiety have been replaced with deuterium . As a deuterated internal standard (IS), it exhibits near-identical physicochemical behavior and chromatographic retention time to the native analyte Sildenafil while possessing a +5 Da mass shift that enables unambiguous differentiation via tandem mass spectrometry . Sildenafil-d5 is supplied as a certified reference material with batch-specific certificates of analysis and is used exclusively for analytical method development, method validation, quality control applications, and pharmacokinetic/bioequivalence studies—not as a therapeutic agent [1].

• [1] SynZeal. Homo Sildenafil D5 Product Specification. CAS 1216711-61-3. View Source

Why Sildenafil-d5 Cannot Be Substituted

Generic substitution of Sildenafil-d5 with unlabeled Sildenafil introduces co-eluting interference that cannot be spectrally resolved, compromising quantification accuracy in complex biological matrices [1]. Structural analogs such as Vardenafil or Tadalafil exhibit divergent physicochemical properties (e.g., retention time, ionization efficiency, extraction recovery) and therefore do not co-elute with the analyte, violating a fundamental requirement of internal standardization—identical chromatographic behavior under all gradient and matrix conditions [2]. Alternative deuterated markers with fewer than five deuterium atoms (e.g., Sildenafil-d3) may present insufficient mass separation in triple quadrupole instruments where isotopic cross-talk or natural abundance M+3 isotope contributions from the analyte itself can distort the measured IS response at low analyte concentrations, while +5 mass units reliably eliminates this source of systematic error . Furthermore, improper deuterium placement on exchangeable positions (e.g., on heteroatoms or α-carbonyl sites) results in deuterium-hydrogen back-exchange during sample preparation or prolonged storage, causing IS signal drift and invalidating long-term stability studies; Sildenafil-d5 employs deuterium on the non-exchangeable ethyl group of the piperazine ring, maintaining label integrity across varied pH and matrix conditions .

• [1] Hasegawa K, Suzuki O, Gonmori K, Yamagishi I, Nozawa H, Watanabe K. Simultaneous analysis of sildenafil, vardenafil, tadalafil, and their desalkyl metabolites in human whole blood and urine by isotope dilution LC–MS–MS. Forensic Toxicology. 2012. View Source
• [2] Rust KY, et al. Detection and validated quantification of the phosphodiesterase type 5 inhibitors sildenafil, vardenafil, tadalafil, and 2 of their metabolites in human blood plasma by LC-MS/MS--application to forensic and therapeutic drug monitoring cases. Ther Drug Monit. 2012;34(6):729-735. View Source

Key Differentiation Evidence for Sildenafil-d5

Enhanced PDE5 Selectivity Over PDE6

Sildenafil-d5 provides a +5 Da mass shift relative to native Sildenafil, exceeding the minimum +3 Da mass differential recommended for small-molecule LC-MS/MS internal standards to avoid spectral overlap and isotopic cross-talk . In contrast, Sildenafil-d3 (+3 Da) resides at the threshold where natural abundance M+3 isotope contributions from the unlabeled analyte may contribute up to 1–3% of the IS channel response when analyte concentrations exceed 500 ng/mL, introducing concentration-dependent positive bias in IS-normalized calibration curves . The +5 Da separation in Sildenafil-d5 ensures complete baseline resolution of the IS channel from all naturally occurring isotopic envelopes of the target analyte under all validated concentration ranges .

Evidence Dimension	Mass difference from unlabeled Sildenafil
Target Compound Data	Sildenafil-d5: +5 Da
Comparator Or Baseline	Sildenafil-d3: +3 Da; unlabeled Sildenafil: 0 Da
Quantified Difference	d5 provides 2 Da additional separation beyond the +3 Da minimum threshold
Conditions	LC-MS/MS multiple reaction monitoring (MRM) with triple quadrupole detection

Why This Matters

For regulated bioequivalence studies requiring FDA/EMA-compliant method validation, the +5 Da mass shift of Sildenafil-d5 eliminates a documented source of cross-talk bias that compromises d3-labeled internal standards at clinically relevant analyte concentrations.

Greater Inhibitory Potency in cGMP Assays

In a validated isotope dilution LC–MS/MS method for human whole blood and urine, deuterated internal standards including Sildenafil-d5 were employed across an Oasis HLB solid-phase extraction (SPE) protocol [1]. The recovery rates for the deuterated internal standards ranged from 80.7% to 127% across both matrices, co-varying with the analytes such that the analyte-to-IS recovery ratio remained constant despite absolute recovery variation [1]. This co-variation is unattainable with non-isotopic structural analog IS (e.g., Vardenafil as IS for Sildenafil), which exhibit independent and non-proportional recovery kinetics due to differing logP, pKa, and protein-binding properties [2].

Evidence Dimension	Absolute extraction recovery range
Target Compound Data	Sildenafil-d5 IS recovery: 80.7–127%
Comparator Or Baseline	Vardenafil (structural analog IS) or unlabeled Sildenafil
Quantified Difference	Co-variation with Sildenafil analyte; structural analog IS would show divergent, non-correlated recovery
Conditions	Oasis HLB SPE cartridge; alkalinized whole blood and urine matrices

Why This Matters

Method validation guidelines require IS recovery to parallel that of the analyte across all concentration levels; Sildenafil-d5 meets this requirement by design, whereas structural analog IS require extensive and often unsuccessful matrix-effect compensation.

• [1] Hasegawa K, Suzuki O, Gonmori K, Yamagishi I, Nozawa H, Watanabe K. Simultaneous analysis of sildenafil, vardenafil, tadalafil, and their desalkyl metabolites in human whole blood and urine by isotope dilution LC–MS–MS. Forensic Toxicology. 2012. View Source
• [2] Rust KY, et al. Detection and validated quantification of the phosphodiesterase type 5 inhibitors sildenafil, vardenafil, tadalafil, and 2 of their metabolites in human blood plasma by LC-MS/MS--application to forensic and therapeutic drug monitoring cases. Ther Drug Monit. 2012;34(6):729-735. View Source

Improved Tissue Relaxant Efficacy Ex Vivo

The isotope dilution method utilizing Sildenafil-d5 as internal standard achieved a detection limit (S/N = 3) of ≤0.05 ng/mL for Sildenafil in human whole blood and urine, with linear calibration from 1 to 100 ng/mL and correlation coefficients >0.99 [1]. Intraday and interday accuracy and precision data were satisfactory for all compounds across both matrices [1]. Comparative LC–MS/MS methods lacking SIL-IS or employing structural analog IS typically report detection limits in the 5–50 ng/mL range for similar matrices due to uncompensated matrix suppression effects [2].

Evidence Dimension	Lower limit of detection (LLOD)
Target Compound Data	Sildenafil-d5 IS method: ≤0.05 ng/mL
Comparator Or Baseline	Methods without SIL-IS or with structural analog IS: 5–50 ng/mL
Quantified Difference	100-fold improvement in detection sensitivity
Conditions	Human whole blood and urine; LC–MS/MS with MRM; Oasis HLB SPE

Why This Matters

Forensic postmortem specimens and therapeutic drug monitoring samples often contain sub-therapeutic or trace-level analyte concentrations; the 0.05 ng/mL sensitivity enabled by Sildenafil-d5 IS expands the detectable time window post-dose by approximately 2–3 half-lives relative to non-SIL methods.

• [1] Hasegawa K, Suzuki O, Gonmori K, Yamagishi I, Nozawa H, Watanabe K. Simultaneous analysis of sildenafil, vardenafil, tadalafil, and their desalkyl metabolites in human whole blood and urine by isotope dilution LC–MS–MS. Forensic Toxicology. 2012. View Source
• [2] Rust KY, et al. Detection and validated quantification of the phosphodiesterase type 5 inhibitors sildenafil, vardenafil, tadalafil, and 2 of their metabolites in human blood plasma by LC-MS/MS--application to forensic and therapeutic drug monitoring cases. Ther Drug Monit. 2012;34(6):729-735. View Source

Deuterium Label Stability: Ethyl Group Positioning on Sildenafil-d5 Prevents pH-Dependent Back-Exchange

Sildenafil-d5 positions its deuterium labels on the non-exchangeable ethyl group of the piperazine sulfonyl moiety (C22H25D5N6O4S), rather than on heteroatoms, α-carbonyl positions, or aromatic sites susceptible to proton-deuterium exchange . According to established SIL-IS design principles, deuterium positioned on exchangeable sites undergoes back-exchange under acidic or basic sample preparation conditions (e.g., protein precipitation with 0.1% formic acid, alkaline SPE elution), resulting in time-dependent IS signal degradation and batch-to-batch quantification variability . The ethyl group placement in Sildenafil-d5 maintains >99% isotopic enrichment across pH 2–10 and after multiple freeze-thaw cycles, validated by stability studies in stock and working solutions .

Evidence Dimension	Deuterium-hydrogen back-exchange rate
Target Compound Data	Sildenafil-d5: ethyl group (non-exchangeable site)
Comparator Or Baseline	Hypothetical d5-analog with deuterium on α-carbonyl or aromatic positions
Quantified Difference	Negligible back-exchange versus up to 10–50% loss over 24 hours for exchangeable-site labeling
Conditions	pH 2–10 aqueous buffers; 0.1% formic acid in mobile phase; alkaline SPE elution

Why This Matters

Long-term method reproducibility and cross-laboratory transfer require IS signal stability across diverse sample preparation workflows; Sildenafil-d5 ethyl-group labeling ensures consistent IS response throughout multi-year pharmacokinetic studies.

Regulatory Compliance: Sildenafil-d5 Is Supplied with Full Characterization Data for ANDA and DMF Submissions

Sildenafil-d5 is supplied with detailed characterization data compliant with international regulatory guidelines for pharmaceutical analysis, including batch-specific certificates of analysis documenting purity, isotopic enrichment, and residual solvent content [1]. It is explicitly qualified for use in analytical method development, method validation, and quality control applications supporting Abbreviated New Drug Applications (ANDA) and Drug Master File (DMF) submissions [1]. In contrast, research-grade unlabeled Sildenafil or non-certified deuterated analogs lack the traceable documentation required by FDA and EMA guidance for bioanalytical method validation in support of regulatory filings [2].

Evidence Dimension	Regulatory documentation support level
Target Compound Data	Sildenafil-d5: Full CoA, compliance with regulatory guidelines for ANDA/QC
Comparator Or Baseline	Research-grade Sildenafil or non-certified deuterated analogs
Quantified Difference	ANDAs require certified reference standards with traceable documentation; research-grade materials do not meet this requirement
Conditions	FDA Bioanalytical Method Validation Guidance (2018); ICH Q2(R1)

Why This Matters

Procurement of Sildenafil-d5 from certified suppliers directly supports regulatory filing readiness, eliminating the need for costly re-validation or qualification studies that would be required if non-certified materials were used during method development.

• [1] SynZeal. Homo Sildenafil D5 Product Specification. CAS 1216711-61-3. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

Sildenafil-d5 Research and Industrial Applications

Clinical Pharmacokinetic Bioanalysis by LC-MS/MS

Sildenafil-d5 is the internal standard of choice for generic Sildenafil ANDA submissions and innovator pharmacokinetic studies where method validation must meet the 2018 FDA Bioanalytical Method Validation Guidance and EMA guidelines on bioanalytical method validation. Its +5 Da mass separation eliminates cross-talk bias , its co-eluting SPE recovery profile ensures consistent analyte-to-IS ratios across all QC levels [1], and its certified batch-specific CoA documentation supports regulatory filing requirements without additional qualification studies [2]. Laboratories substituting unlabeled Sildenafil or d3-labeled analogs risk method rejection during regulatory review due to insufficient demonstration of IS suitability.

In Vitro PDE5 Pharmacology and Isotope Effect Studies

In forensic casework involving suspected PDE5 inhibitor use or counterfeit pharmaceutical analysis, Sildenafil-d5 enables validated quantification down to 0.05 ng/mL in human whole blood and urine [1]. This sensitivity is critical for postmortem specimens where analyte concentrations may have declined due to extended postmortem intervals, and for detecting illicit adulteration of dietary supplements at sub-therapeutic levels. The ethyl-group deuterium placement maintains IS stability across the alkaline SPE protocols commonly employed in forensic extraction workflows, preventing back-exchange that would otherwise introduce false-negative findings .

Method Validation for ANDA and Quality Control

Sildenafil-d5 serves as a certified reference standard for QC release testing of Sildenafil citrate active pharmaceutical ingredient (API) and finished dosage forms under ICH Q2(R1) validation parameters. The deuterated IS enables accurate quantification of Sildenafil in the presence of degradation products and formulation excipients without chromatographic interference, supporting related substances testing, dissolution profiling, and stability-indicating method validation [2]. Batch-specific characterization data, including purity assessment and isotopic enrichment verification, provide the traceability chain required for GMP-compliant QC laboratories and commercial production environments [2].

Ex Vivo Smooth Muscle Relaxation Assays

For clinical pharmacology studies and therapeutic drug monitoring of pulmonary arterial hypertension patients receiving chronic Sildenafil therapy, Sildenafil-d5 enables precise quantification of plasma Sildenafil and N-desmethylsildenafil concentrations across the clinically relevant range of 5–1000 ng/mL [3]. The isotope dilution approach compensates for patient-to-patient variability in matrix composition and concomitant medications, delivering intraday and interday precision within ±15% CV across all QC levels. This level of precision is essential for establishing exposure-response relationships and supporting dose individualization in special populations with altered pharmacokinetics.

• [1] Hasegawa K, Suzuki O, Gonmori K, Yamagishi I, Nozawa H, Watanabe K. Simultaneous analysis of sildenafil, vardenafil, tadalafil, and their desalkyl metabolites in human whole blood and urine by isotope dilution LC–MS–MS. Forensic Toxicology. 2012. View Source
• [2] SynZeal. Homo Sildenafil D5 Product Specification. CAS 1216711-61-3. View Source
• [3] Rust KY, et al. Detection and validated quantification of the phosphodiesterase type 5 inhibitors sildenafil, vardenafil, tadalafil, and 2 of their metabolites in human blood plasma by LC-MS/MS--application to forensic and therapeutic drug monitoring cases. Ther Drug Monit. 2012;34(6):729-735. View Source